Cas no 286012-98-4 (1,6-Hexanediamine-1,6-13C2(9CI))

• Product Name: 1,6-Hexanediamine-1,6-13C2(9CI)
• CAS No: 286012-98-4
• MF: C₆H₁₆N₂
• MW: 118.189950942993
• CID: 248573
• PubChem ID: 16213506
• Update Time: 2025-04-19

1,6-Hexanediamine-1,6-13C2(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanediamine-1,6-13C2(9CI)
• hexane-1,6-diamine
• Hexamethylenediamine-1,6-13C2
• 1,6-Hexanediamine-1,6-13C2
• 1,6-Diaminohexane-1,6-13C2, 99 atom % 13C
• (1,6-~13~C_2_)Hexane-1,6-diamine
• 1,6-Diaminohexane-1,6-13C2
• (1,6-13C2)hexane-1,6-diamine
• MFCD00083985
• 286012-98-4
• DTXSID50583999

• Inchi： 1S/C6H16N2/c7-5-3-1-2-4-6-8/h1-8H2/i5+1,6+1
• InChI Key： NAQMVNRVTILPCV-MPOCSFTDSA-N
• SMILES： N[13CH2]CCCC[13CH2]N

Computed Properties

• Exact Mass: 118.138058190g/mol
• Monoisotopic Mass: 118.138058190g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 31.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 0.905 g/mL at 25 °C
• Melting Point: 42-45 °C(lit.)
• Boiling Point: 204-205 °C(lit.)
• Flash Point: 80 °C

1,6-Hexanediamine-1,6-13C2(9CI) Security Information

• Hazardous Material transportation number：UN 2280 8/PG 3
• WGK Germany：1
• Hazard Category Code： 21/22-34-37
• Safety Instruction： 22-26-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：21/22-34-37